Cas no 70373-98-7 (5-amino-1-phenyl-2,3-dihydro-1H-pyrazol-3-one)
5-amino-1-phenyl-2,3-dihydro-1H-pyrazol-3-one Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-2-phenyl-1H-pyrazol-5-one
- 1H-2-Phenyl-3-amino-pyrazolon-(5)
- 1-Phenyl-5-amino-1
- 1-Phenyl-5-amino-1,2,3-triazol-carbonsaeure-(4)-amid
- 5-amino-1-phenethyl-1H-pyrazole-4-carboxylic acid ethyl ester
- 5-Amino-1-phenyl-1,2-dihydro-pyrazol-3-on
- 5-Amino-1-phenyl-1H-[1,2,3]triazol-4-carbonsaeure-amid
- 5-Amino-1-phenyl-pyrazolon-(3)
- AG-E-77044
- CTK4F5387
- ethyl 5-amino-1-(2-phenylethyl)-1H-pyrazole-4-carboxylate
- ETHYL 5-AMINO-1-PHENETHYLPYRAZOLE-4-CARBOXYLATE
- M-1511
- 5-amino-1-phenyl-2,3-dihydro-1H-pyrazol-3-one
- 70373-98-7
- 103755-56-2
- 5-amino-1-phenyl-1H-pyrazol-3-ol
- 5-amino-1-phenyl-1H-pyrazol-3(2H)-one
- NSC266159
- SCHEMBL13736330
- NSC-266159
- AS-60865
- EN300-124873
- AKOS024269057
- CS-0160733
- D82372
- ZRFVUVLAEDLCQE-UHFFFAOYSA-N
- Z1582263070
- DTXSID10990564
- AKOS010514173
- 5-AMINO-1-PHENYL-2H-PYRAZOL-3-ONE
- DB-139531
- G31297
- 5-Amino-1,2-dihydro-1-phenyl-3H-pyrazol-3-one
- DB-139553
-
- Inchi: 1S/C9H9N3O/c10-8-6-9(13)11-12(8)7-4-2-1-3-5-7/h1-6H,10H2,(H,11,13)
- InChI Key: ZRFVUVLAEDLCQE-UHFFFAOYSA-N
- SMILES: O=C1C=C(N)N(C2C=CC=CC=2)N1
Computed Properties
- Exact Mass: 175.07467
- Monoisotopic Mass: 175.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 58.4Ų
Experimental Properties
- PSA: 58.36
5-amino-1-phenyl-2,3-dihydro-1H-pyrazol-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A637038-10mg |
5-amino-1-phenyl-2,3-dihydro-1H-pyrazol-3-one |
70373-98-7 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A637038-50mg |
5-amino-1-phenyl-2,3-dihydro-1H-pyrazol-3-one |
70373-98-7 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | A637038-100mg |
5-amino-1-phenyl-2,3-dihydro-1H-pyrazol-3-one |
70373-98-7 | 100mg |
$ 250.00 | 2022-06-07 | ||
| Enamine | EN300-124873-0.05g |
5-amino-1-phenyl-2,3-dihydro-1H-pyrazol-3-one |
70373-98-7 | 95% | 0.05g |
$36.0 | 2023-04-20 | |
| Enamine | EN300-124873-0.1g |
5-amino-1-phenyl-2,3-dihydro-1H-pyrazol-3-one |
70373-98-7 | 95% | 0.1g |
$54.0 | 2023-04-20 | |
| Enamine | EN300-124873-0.25g |
5-amino-1-phenyl-2,3-dihydro-1H-pyrazol-3-one |
70373-98-7 | 95% | 0.25g |
$77.0 | 2023-04-20 | |
| Enamine | EN300-124873-0.5g |
5-amino-1-phenyl-2,3-dihydro-1H-pyrazol-3-one |
70373-98-7 | 95% | 0.5g |
$121.0 | 2023-04-20 | |
| Enamine | EN300-124873-1.0g |
5-amino-1-phenyl-2,3-dihydro-1H-pyrazol-3-one |
70373-98-7 | 95% | 1g |
$155.0 | 2023-04-20 | |
| Enamine | EN300-124873-2.5g |
5-amino-1-phenyl-2,3-dihydro-1H-pyrazol-3-one |
70373-98-7 | 95% | 2.5g |
$299.0 | 2023-04-20 | |
| Enamine | EN300-124873-5.0g |
5-amino-1-phenyl-2,3-dihydro-1H-pyrazol-3-one |
70373-98-7 | 95% | 5g |
$540.0 | 2023-04-20 |
5-amino-1-phenyl-2,3-dihydro-1H-pyrazol-3-one Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 5-amino-1-phenyl-2,3-dihydro-1H-pyrazol-3-one
Introduction to 5-Amino-1-Phenyl-2,3-Dihydro-1H-Pyrazol-3-One (CAS No. 70373-98-7)
5-Amino-1-phenyl-2,3-dihydro-1H-pyrazol-3-one (CAS No. 70373-98-7) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, also known as 5-amino-1-phenylpyrazolin-3-one, belongs to the class of pyrazolones and has been the subject of extensive study due to its unique chemical structure and biological activities.
The chemical structure of 5-amino-1-phenylpyrazolin-3-one consists of a pyrazoline ring with an amino group at the 5-position and a phenyl group at the 1-position. The presence of these functional groups imparts specific properties that make it an attractive candidate for drug development and other applications. The compound's molecular formula is C10H11N3O, and its molecular weight is approximately 189.21 g/mol.
In recent years, significant advancements have been made in understanding the biological activities of 5-amino-1-phenylpyrazolin-3-one. One of the most notable areas of research is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory properties, 5-amino-1-phenylpyrazolin-3-one has also been investigated for its analgesic effects. Research has demonstrated that it can effectively reduce pain responses in animal models, suggesting its potential use in pain management therapies. The mechanism behind its analgesic activity is thought to involve the modulation of nociceptive pathways, although further studies are needed to fully elucidate this mechanism.
In the realm of cancer research, 5-amino-1-phenylpyrazolin-3-one has shown promise as an anticancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The compound's ability to inhibit cell proliferation and induce cell death through apoptosis makes it a valuable lead compound for further drug development in oncology.
The synthetic route for preparing 5-amino-1-phenylpyrazolin-3-one has been well-documented in the literature. One common method involves the reaction of phenylhydrazine with ethyl acetoacetate under acidic conditions, followed by cyclization to form the pyrazoline ring. This synthetic pathway is efficient and scalable, making it suitable for large-scale production in industrial settings.
The solubility and stability of 5-amino-1-phenylpyrazolin-3-one are important factors to consider in its application. The compound is generally soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. To enhance its solubility for pharmaceutical applications, various formulation strategies can be employed, such as the use of co-solvents or surfactants.
In terms of safety and toxicity, preliminary studies have shown that 5-amino-1-phenylpyrazolin-3-one exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety profile before it can be advanced to clinical trials. These evaluations will include assessments of acute and chronic toxicity, genotoxicity, and potential adverse effects on major organs.
The potential applications of 5-amino-1-phenylpyrazolin-3-one extend beyond pharmaceuticals. In materials science, this compound has been explored for its use in polymer synthesis and as a building block for functional materials. Its ability to form stable complexes with metal ions also makes it a candidate for use in catalysis and coordination chemistry.
In conclusion, 5-amino-1-phenylpyrazolin-3-one (CAS No. 70373-98-7) is a multifaceted compound with a wide range of potential applications in both pharmaceutical and non-pharmaceutical fields. Ongoing research continues to uncover new properties and uses for this compound, highlighting its importance in modern scientific inquiry. As more studies are conducted, it is likely that additional therapeutic targets and industrial applications will be identified, further solidifying the significance of this versatile molecule.
70373-98-7 (5-amino-1-phenyl-2,3-dihydro-1H-pyrazol-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)